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Compound of Interest

Compound Name:
6-Azaspiro[3.5]nonane

hydrochloride

CAS No.: 71873-27-3

Cat. No.: B3429074

Get Quote

Technical Monograph: 6-Azaspiro[3.5]nonane
Hydrochloride
Chemical Architecture & Significance
Identity: 6-Azaspiro[3.5]nonane hydrochloride Synonyms: 6-Azaspiro[3.5]nonane HCl;

Spiro[3.5]nonan-6-amine hydrochloride (derivative naming). CAS Registry Number:Note:

Specific CAS numbers vary by salt form and vendor (e.g., free base vs. HCl). Verify batch-

specific CoA. Molecular Formula: C₈H₁₅N · HCl Molecular Weight: 161.67 g/mol (Salt); 125.21

g/mol (Free Base)

The "Spiro Effect" in Drug Design
In modern medicinal chemistry, 6-Azaspiro[3.5]nonane represents a critical "Escape from

Flatland" motif. Unlike planar aromatic rings, this spirocyclic scaffold introduces defined three-

dimensionality (Fsp³ character) without significantly increasing molecular weight.
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Vectorial Exploration: The spiro-fusion forces the piperidine-like ring into a specific

conformation, altering the exit vectors of substituents compared to standard piperidines.

Lipophilicity Modulation: The high fraction of saturated carbons (Fsp³) typically lowers logP

and improves aqueous solubility compared to aromatic analogs, enhancing ADME profiles

[1].

Critical Safety Profile (GHS & Laboratory Context)
Standard SDSs list hazards; this section explains the causality and mitigation.

Hazard Identification (GHS Classification)
Hazard Class Category Statement

Mechanism of
Action

Skin Irritation Cat. 2
H315: Causes skin

irritation

Amine salts can

hydrolyze on moist

skin to release the

free base (alkaline),

causing pH-mediated

tissue damage.

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation

Direct cytotoxic effect

of the ammonium salt

on corneal epithelium;

high osmotic stress.

STOT-SE Cat. 3
H335: May cause

respiratory irritation

Inhalation of fine dust

triggers mucosal

inflammation in the

upper respiratory

tract.

Hierarchy of Controls: Handling Workflow
The following diagram illustrates the mandatory safety logic for handling this compound,

prioritizing engineering controls over PPE.
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Figure 1: Risk Mitigation Workflow. Note that PPE is the last line of defense; containment (fume

hood) is primary.

Physicochemical Stability & Storage
Hygroscopicity: High. The hydrochloride salt is prone to absorbing atmospheric moisture, which

can lead to "clumping" and stoichiometry errors during weighing. Self-Validating Storage

Protocol:

Container: Amber glass vial with a Teflon-lined cap.
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Environment: Store under inert atmosphere (Argon/Nitrogen) if possible, or in a desiccator.

Temperature: 2–8°C (Refrigerate).

Verification: Before use, inspect visually. If the powder has turned to a gum or paste, perform

a ¹H-NMR in D₂O to check for hydrolysis or degradation, though water absorption is the most

likely issue.

Technical Application: Experimental Protocols
Protocol A: Free-Basing (Salt Break)
Why this matters: The HCl salt is stable for storage, but the nitrogen is non-nucleophilic in this

form. To use 6-Azaspiro[3.5]nonane in S_N2 or amidation reactions, you must liberate the free

amine.

Reagents:

6-Azaspiro[3.5]nonane HCl[1][2][3][4]

2M NaOH (aq) or Saturated Na₂CO₃

Dichloromethane (DCM) or 2-MeTHF

Brine (Sat. NaCl)

Step-by-Step Methodology:

Dissolution: Suspend the HCl salt in a minimal amount of water.

Basification: Slowly add 2M NaOH (approx. 2.5 equivalents) while stirring.

Checkpoint: Monitor pH. It must reach >12 to ensure complete deprotonation.

Extraction: Add DCM (equal volume to aqueous phase). Shake vigorously and separate

layers.

Note: The spirocyclic amine is moderately polar. Perform 3x extractions to maximize yield.
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Drying: Dry combined organic layers over anhydrous Na₂SO₄.

Concentration: Remove solvent under reduced pressure (keep bath <30°C as free amines

can be volatile).

Visual Workflow: Free-Basing

HCl Salt
(Solid)

Biphasic Mix
(H2O / DCM)
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Figure 2: Salt-Break Workflow. Critical Control Point: Ensure pH > 12 before extraction.

Protocol B: Amide Coupling (General Procedure)
Context: Attaching the spiro-core to a carboxylic acid scaffold.

Activation: Dissolve the carboxylic acid partner (1.0 equiv) in DMF. Add HATU (1.1 equiv)

and DIPEA (3.0 equiv). Stir for 5 mins.

Why DIPEA? Even if using the free base, excess base scavenges any residual acid or

HOBt byproducts.

Addition: Add 6-Azaspiro[3.5]nonane (Free base or HCl salt).

Modification: If using the HCl salt directly, increase DIPEA to 4.0 equiv to perform an in situ

salt break.

Monitoring: Monitor via LC-MS. The spiro-amine typically elutes earlier than aromatic amines

due to higher polarity.

Emergency Response & Toxicology
In case of exposure, immediate action mitigates long-term damage.
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Exposure Route Immediate Action Medical Rationale

Eye Contact
Rinse with water for 15+ mins.

Lift eyelids.

Amine salts are caustic.

Immediate dilution prevents

corneal opacity.

Skin Contact
Wash with soap and water. Do

NOT use solvents (EtOH).

Solvents may increase

transdermal absorption of the

amine.

Inhalation
Move to fresh air. Support

breathing if labored.

Respiratory irritant; can cause

bronchospasm in sensitive

individuals.

Spill Cleanup
Dampen with water (to prevent

dust), absorb with sand.

Prevent dust generation.

Neutralize waste with dilute

acid before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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